Cas no 664362-87-2 (1-Naphthalenecarbonitrile, 4-[2-(hydroxymethyl)-1-piperidinyl]-)

• Product Name: 1-Naphthalenecarbonitrile, 4-[2-(hydroxymethyl)-1-piperidinyl]-
• CAS No: 664362-87-2
• MF: C₁₇H₁₈N₂O
• MW: 266.337624073029
• CID: 396307
• PubChem ID: 68712762
• Update Time: 2025-04-19

1-Naphthalenecarbonitrile, 4-[2-(hydroxymethyl)-1-piperidinyl]- Chemical and Physical Properties

Names and Identifiers

• 1-Naphthalenecarbonitrile, 4-[2-(hydroxymethyl)-1-piperidinyl]-
• 4-[2-(hydroxymethyl)piperidin-1-yl]naphthalene-1-carbonitrile
• DTXSID40738890
• SCHEMBL3610492
• 664362-87-2
• LWBAHCJCGVSNGZ-UHFFFAOYSA-N

• Inchi： 1S/C17H18N2O/c18-11-13-8-9-17(16-7-2-1-6-15(13)16)19-10-4-3-5-14(19)12-20/h1-2,6-9,14,20H,3-5,10,12H2
• InChI Key： LWBAHCJCGVSNGZ-UHFFFAOYSA-N
• SMILES： OCC1CCCCN1C1=CC=C(C#N)C2C=CC=CC1=2

Computed Properties

• Exact Mass: 266.14204
• Monoisotopic Mass: 266.141913202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 374
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 47.3Ų

Experimental Properties

• PSA: 47.26